Cas no 1421600-99-8 (5-(1,3-dioxolan-2-yl)furan-2-carbothioamide)

• Product Name: 5-(1,3-dioxolan-2-yl)furan-2-carbothioamide
• CAS No: 1421600-99-8
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 5160224
• PubChem ID: 71755864
• Update Time: 2025-10-29

5-(1,3-dioxolan-2-yl)furan-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbothioamide, 5-(1,3-dioxolan-2-yl)-
• 5-(1,3-Dioxolan-2-yl)furan-2-carbothioamide
• 5-(1,3-dioxolan-2-yl)furan-2-carbothioamide

• Inchi： 1S/C8H9NO3S/c9-7(13)5-1-2-6(12-5)8-10-3-4-11-8/h1-2,8H,3-4H2,(H2,9,13)
• InChI Key： NSPRPXLRDLRCCV-UHFFFAOYSA-N
• SMILES： O1C(C2OCCO2)=CC=C1C(N)=S

Additional information on 5-(1,3-dioxolan-2-yl)furan-2-carbothioamide

Comprehensive Overview of 5-(1,3-dioxolan-2-yl)furan-2-carbothioamide (CAS No. 1421600-99-8): Properties, Applications, and Research Insights

5-(1,3-dioxolan-2-yl)furan-2-carbothioamide (CAS No. 1421600-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a furan ring linked to a dioxolane group and a carbothioamide functional moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with the growing demand for sustainable solutions in these fields.

In recent years, the compound's relevance has surged alongside trends like green chemistry and precision agriculture. Its structural motifs are frequently explored in heterocyclic chemistry, a hotspot for developing novel antimicrobial and antifungal agents. Laboratories worldwide are investigating its reactivity patterns, especially in click chemistry and catalysis, to optimize synthetic routes for cost-effective production. These studies often address common search queries such as "furan derivatives in drug design" or "dioxolane applications in agrochemicals," reflecting user interest in practical applications.

The physicochemical properties of 5-(1,3-dioxolan-2-yl)furan-2-carbothioamide further enhance its utility. Its moderate solubility in polar solvents like DMSO and ethanol facilitates its use in high-throughput screening assays, a technique widely adopted in pharmaceutical R&D. Additionally, its stability under ambient conditions makes it suitable for long-term storage, a critical factor for industrial-scale applications. These attributes are frequently highlighted in forums discussing "stable heterocyclic intermediates" or "scalable synthetic methodologies."

From an SEO perspective, content around this compound benefits from integrating trending keywords like "biodegradable agrochemical precursors" and "furan-based pharmacophores." Such terms resonate with audiences seeking eco-friendly alternatives or structure-activity relationship (SAR) studies. Analytical techniques such as NMR spectroscopy and HPLC purity testing are also commonly associated with its characterization, addressing frequent search intents like "how to analyze carbothioamide compounds."

Ongoing research explores the compound's role in covalent inhibitor design, a cutting-edge topic in targeted therapy. Its thioamide group offers potential for selective protein binding, a feature leveraged in kinase inhibitor development. This aligns with popular queries about "small molecule modulators" or "fragment-based drug discovery." Meanwhile, in agrochemistry, its furan core is studied for pesticide synergism, tapping into searches related to "low-toxicity crop additives."

In summary, 5-(1,3-dioxolan-2-yl)furan-2-carbothioamide (CAS No. 1421600-99-8) represents a multifaceted compound bridging academic research and industrial innovation. Its adaptability to diverse synthetic pathways and alignment with sustainability trends positions it as a valuable candidate for future breakthroughs. By addressing both technical specifications and user-driven search trends, this overview underscores its scientific and commercial relevance without compromising regulatory or safety guidelines.